Cas no 50681-26-0 (6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid)

• Product Name: 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• CAS No: 50681-26-0
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• MDL: MFCD08246139
• CID: 934100
• PubChem ID: 334015
• Update Time: 2025-05-19

6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-hydroxypyridazine-4-carboxylic acid
• 4-pyridazinecarboxylic acid, 6-chloro-2,3-dihydro-3-oxo-
• 6-CHLORO-3-OXO-2,3-DIHYDROPYRIDAZINE-4-CARBOXYLIC ACID
• 3-chloro-6-oxo-1H-pyridazine-5-carboxylic acid
• 4-Carboxy-6-chlor-3(2H)-pyridazinon
• 6-Chlor-3-oxo-2,3-dihydro-4-pyridazin-carbonsaeure
• 6-Chlor-3-oxo-2,3-dihydro-pyridazin-4-carbonsaeure
• 6-Chloro-3-hydroxy-4-pyridazinecarboxylic acid
• 6-chloro-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
• 6-chloro-3-oxo-2H-pyridazin
• AC1L7EHP
• ACMC-209kp6
• NSC338205
• SureCN1847601
• A23354
• MLS003170920
• Z169857144
• A924396
• AB66294
• DTXSID30198722
• SMR001874836
• 6-chloro-3-hydroxy-pyridazine-4-carboxylic acid
• SY017200
• F2124-0636
• AKOS000119217
• CS-0072094
• DS-1591
• SCHEMBL1847601
• AKOS015919536
• LIXNWFSTAHULTE-UHFFFAOYSA-N
• DB-071241
• NSC-338205
• MFCD08246139
• NSC 338205
• 50681-26-0
• AMY13982
• CHEMBL2358559
• EN300-24189
• 6-chloro-3-oxo-2H-pyridazine-4-carboxylic acid
• 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

• MDL： MFCD08246139
• Inchi： 1S/C5H3ClN2O3/c6-3-1-2(5(10)11)4(9)8-7-3/h1H,(H,8,9)(H,10,11)
• InChI Key： LIXNWFSTAHULTE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(NN=1)=O

Computed Properties

• Exact Mass: 173.98329
• Monoisotopic Mass: 173.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.83
• Refractive Index: 1.689
• PSA: 78.76
• LogP: 0.53380

6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

Introduction to 6-Chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic Acid (CAS No. 50681-26-0)

6-Chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 50681-26-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine ring, a chloro substituent, and a carboxylic acid group. These characteristics contribute to its potential as a building block for the synthesis of various biologically active molecules.

The chemical structure of 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is particularly noteworthy due to its ability to participate in a wide range of chemical reactions. The presence of the carboxylic acid group allows for the formation of esters, amides, and other derivatives, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. Additionally, the chloro substituent can be readily replaced with other functional groups through nucleophilic substitution reactions, further expanding its utility in synthetic chemistry.

Recent studies have highlighted the potential of 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its use as a scaffold for the design of inhibitors targeting specific enzymes involved in various diseases. One notable application is in the field of cancer research, where derivatives of this compound have shown promising antiproliferative activity against several cancer cell lines. These findings suggest that 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid could serve as a lead compound for the development of new anticancer drugs.

In addition to its potential in cancer therapy, 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid has also been investigated for its antimicrobial properties. Studies have demonstrated that certain derivatives exhibit potent activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum antimicrobial activity makes it an attractive candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

The physicochemical properties of 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid are well-suited for pharmaceutical applications. It is a white crystalline solid with good solubility in polar solvents such as water and methanol. This solubility profile facilitates its use in various formulations and delivery systems. Moreover, its stability under different conditions ensures that it can be stored and transported without significant degradation.

The synthetic routes to produce 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid have been extensively studied and optimized over the years. One common method involves the cyclization of an appropriate precursor followed by oxidation to form the carboxylic acid group. These synthetic strategies are highly efficient and scalable, making it feasible to produce this compound on both laboratory and industrial scales.

In terms of safety and environmental impact, 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is generally considered safe when handled according to standard laboratory protocols. However, like any chemical compound, it should be used with appropriate precautions to minimize exposure and ensure safe disposal practices.

The future prospects for 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in the development of innovative therapeutic agents and other advanced materials.

In conclusion, 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 50681-26-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry and pharmaceutical development. As research progresses, it is anticipated that this compound will continue to contribute to advancements in healthcare and other fields.